Cas no 2256712-05-5 (4-(3-bromophenyl)pyrimidine-2,5,6-d3)

• Product Name: 4-(3-bromophenyl)pyrimidine-2,5,6-d3
• CAS No: 2256712-05-5
• MF: C₁₀H₇BrN₂
• MW: 238.098466157913
• CID: 6819213
• PubChem ID: 172400829
• Update Time: 2025-03-02

4-(3-bromophenyl)pyrimidine-2,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• 2256712-05-5
• 4-(3-bromophenyl)pyrimidine-2,5,6-d3
• CS-21923

• Inchi： 1S/C10H7BrN2/c11-9-3-1-2-8(6-9)10-4-5-12-7-13-10/h1-7H/i4D,5D,7D
• InChI Key： ZCYZHYXWAFEARM-JZLVSFENSA-N
• SMILES： BrC1=CC=CC(=C1)C1C([2H])=C([2H])N=C([2H])N=1

Computed Properties

• Exact Mass: 236.99809Da
• Monoisotopic Mass: 236.99809Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų